N-((4-(3,4-dichlorophenyl)-5-((2-((2-fluorophenyl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide

• IUPAC Name: N-[[4-(3,4-dichlorophenyl)-5-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C24H18Cl2FN5O2S/c25-17-11-10-16(12-18(17)26)32-21(13-28-23(34)15-6-2-1-3-7-15)30-31-24(32)35-14-22(33)29-20-9-5-4-8-19(20)27/h1-12H,13-14H2,(H,28,34)(H,29,33)
• InChI Key: NRDAMMKSKZKCGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC(=C(C=C3)Cl)Cl)SCC(=O)NC4=CC=CC=C4F
• Molecular Formula: C24H18Cl2FN5O2S
• Molecular Weight: 530.4 g/mol

Description

N-((4-(3,4-dichlorophenyl)-5-((2-((2-fluorophenyl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C24H18Cl2FN5O2S and its molecular weight is 530.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activities

A study on the synthesis of new thiourea derivatives, including acylthioureas with various aryl substitutions, explored their interaction with bacterial cells. These derivatives showed significant anti-pathogenic activity, especially against strains known for biofilm growth, such as Pseudomonas aeruginosa and Staphylococcus aureus, demonstrating potential for further development into novel anti-microbial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Antitumor and Antiallergy Agents

Research on N-(4-substituted-thiazolyl)oxamic acid derivatives found these compounds to be potent antiallergy agents, exhibiting significant inhibition in the rat PCA model. Their activity was compared favorably with disodium cromoglycate, suggesting potential for pharmacological evaluation (Hargrave, Hess, & Oliver, 1983).

Antimicrobial and Antitumor Synthesis

The synthesis of some new 1,2,4-triazole derivatives demonstrated antimicrobial activities against a range of microorganisms. These findings indicate the promise of such compounds for further investigation as antimicrobial and potentially antitumor agents (Bektaş et al., 2007).

Novel Anti-HIV and CDK2 Inhibitors

Fluorine substituted 1,2,4-triazinones have been synthesized and evaluated as potential anti-HIV-1 and CDK2 inhibitors, with several compounds showing very good anti-HIV activity. This suggests a promising avenue for the development of dual-purpose drugs with both anti-HIV and anticancer capabilities (Makki, Abdel-Rahman, & Khan, 2014).

Fluorobenzamides and Antimicrobial Activity

A study on the synthesis of fluorobenzamides containing thiazole and thiazolidine demonstrated promising antimicrobial analogs. Compounds bearing a fluorine atom showed enhanced antimicrobial activity, highlighting the importance of fluorine substitution in developing effective antimicrobial agents (Desai, Rajpara, & Joshi, 2013).

Mechanism of Action

Target of Action

The primary target of this compound is BCL6 , a transcriptional repressor that plays a crucial role in the proliferation of cancer cells . BCL6 is known to suppress the expression of genes involved in cell apoptosis, thereby maintaining the proliferative state of cancer cells .

Mode of Action

The compound acts by inducing proximity between BCL6 and a transcriptional activator BRD4 . One end of the molecule binds to BCL6, while the other end binds to BRD4, effectively bringing these two proteins together . This results in the formation of a complex that strongly activates the expression of genes that were originally silenced by BCL6, including those involved in cell apoptosis .

Biochemical Pathways

The compound affects the cell apoptosis pathway by reactivating the expression of genes involved in this process . By doing so, it effectively triggers the apoptosis of cancer cells . In addition, the compound also downregulates the expression of the oncogene MYC , although the mechanism behind this is still under investigation .

Result of Action

The compound effectively induces apoptosis in cancer cells expressing BCL6, including those resistant to chemotherapy and those with TP53 mutations . This suggests that the compound has the potential to be a new class of anticancer molecules .

Action Environment